Cas no 2034595-99-6 (5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide)

• Product Name: 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide
• CAS No: 2034595-99-6
• MF: C₁₈H₁₆ClNO₃S
• MW: 361.842542648315
• CID: 6512239
• PubChem ID: 121019437
• Update Time: 2025-08-05

5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide
• F6520-1676
• 2034595-99-6
• 5-chloro-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-2-methoxybenzamide
• 5-chloro-N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-2-methoxybenzamide
• AKOS026693630
• 5-chloro-N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2-methoxybenzamide

• Inchi： 1S/C18H16ClNO3S/c1-22-16-4-2-13(19)10-15(16)18(21)20-8-6-14-3-5-17(24-14)12-7-9-23-11-12/h2-5,7,9-11H,6,8H2,1H3,(H,20,21)
• InChI Key： JYETZNRORQRMST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCCC1=CC=C(C2=COC=C2)S1)=O)OC

Computed Properties

• Exact Mass: 361.0539422g/mol
• Monoisotopic Mass: 361.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.7Ų

Additional information on 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide

Comprehensive Overview of 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide (CAS No. 2034595-99-6)

5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide (CAS No. 2034595-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its furan and thiophene heterocyclic moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture, which includes a chloro and methoxy substituted benzamide group, makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide has surged, driven by their relevance in drug discovery and material science. The compound's CAS No. 2034595-99-6 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or antimicrobial agents, topics that align with current trends in combating antibiotic resistance and developing targeted therapies.

The synthesis of 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide involves multi-step organic reactions, often starting from commercially available thiophene and furan derivatives. Its methoxybenzamide core is a common motif in medicinal chemistry, known for enhancing solubility and bioavailability. This compound's chloro substituent further contributes to its reactivity, enabling diverse downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and structural integrity.

From an industrial perspective, CAS No. 2034595-99-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are exploring eco-friendly routes to produce such compounds, minimizing waste and hazardous byproducts. The compound's furan-thiophene hybrid structure also makes it a candidate for organic electronics, a field gaining traction due to the rise of flexible and biodegradable materials.

Frequently asked questions about 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide include its solubility profile, stability under various conditions, and commercial availability. These queries highlight the practical challenges faced by laboratories and industries working with this compound. Additionally, its potential biological activity and toxicity data are topics of ongoing research, with preliminary studies suggesting low to moderate cytotoxicity in standard assays.

In summary, 5-chloro-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2-methoxybenzamide (CAS No. 2034595-99-6) represents a promising area of exploration at the intersection of chemistry and life sciences. Its structural complexity and functional diversity position it as a valuable tool for advancing both academic and industrial innovations. As research progresses, this compound is likely to feature prominently in publications and patents, further solidifying its role in modern scientific endeavors.